Cas no 1805331-96-7 (3-(Aminomethyl)-2,5-difluoro-4-(difluoromethyl)pyridine)

• Product Name: 3-(Aminomethyl)-2,5-difluoro-4-(difluoromethyl)pyridine
• CAS No: 1805331-96-7
• MF: C₇H₆F₄N₂
• MW: 194.129555225372
• CID: 4922131
• Update Time: 2025-06-12

3-(Aminomethyl)-2,5-difluoro-4-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Aminomethyl)-2,5-difluoro-4-(difluoromethyl)pyridine

• Inchi： 1S/C7H6F4N2/c8-4-2-13-7(11)3(1-12)5(4)6(9)10/h2,6H,1,12H2
• InChI Key： ZBWBDWSNNUKWDV-UHFFFAOYSA-N
• SMILES： FC(C1C(=CN=C(C=1CN)F)F)F

Computed Properties

• Exact Mass: 194.04671085 g/mol
• Monoisotopic Mass: 194.04671085 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 38.9
• Molecular Weight: 194.13

Additional information on 3-(Aminomethyl)-2,5-difluoro-4-(difluoromethyl)pyridine

Professional Introduction to Compound with CAS No. 1805331-96-7 and Product Name: 3-(Aminomethyl)-2,5-difluoro-4-(difluoromethyl)pyridine

3-(Aminomethyl)-2,5-difluoro-4-(difluoromethyl)pyridine, identified by its CAS number 1805331-96-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine class, a heterocyclic aromatic compound characterized by a nitrogen atom embedded within its six-membered ring structure. The presence of multiple fluorine atoms and a difluoromethyl group in its molecular framework imparts unique electronic and steric properties, making it a valuable scaffold for the development of novel bioactive molecules.

The structural motif of 3-(Aminomethyl)-2,5-difluoro-4-(difluoromethyl)pyridine includes a primary amine group at the C3 position, which serves as a versatile functional handle for further chemical modifications. This amine functionality can be readily incorporated into various pharmacophores through condensation reactions, Schiff base formations, or amidation processes, enabling the synthesis of complex derivatives with tailored biological activities. Additionally, the electron-withdrawing nature of the fluorine substituents at the C2 and C5 positions enhances the compound's lipophilicity and metabolic stability, critical factors in drug design.

In recent years, fluorinated pyridines have emerged as pivotal building blocks in medicinal chemistry due to their ability to modulate enzyme interactions and improve pharmacokinetic profiles. The dual fluorination at the 2 and 5 positions of 3-(Aminomethyl)-2,5-difluoro-4-(difluoromethyl)pyridine not only enhances its binding affinity to biological targets but also confers resistance to metabolic degradation. Such characteristics are particularly advantageous in the design of small-molecule inhibitors targeting enzymes involved in critical cellular pathways.

One of the most compelling applications of this compound lies in its potential as an intermediate for antiviral and anticancer agents. The pyridine core is a well-documented pharmacophore in antiviral drugs, particularly those targeting RNA-dependent RNA polymerases found in viruses such as influenza and HIV. Furthermore, the presence of fluorine atoms has been shown to enhance binding interactions with nucleic acid bases, providing a rationale for its exploration in antiviral therapies. In oncology research, 3-(Aminomethyl)-2,5-difluoro-4-(difluoromethyl)pyridine has been investigated as a precursor for kinase inhibitors, which play a crucial role in disrupting aberrant signaling pathways that drive tumor growth.

Recent advancements in computational chemistry have further highlighted the significance of this compound. Molecular docking studies have demonstrated that derivatives of 3-(Aminomethyl)-2,5-difluoro-4-(difluoromethyl)pyridine can effectively interact with binding pockets of target proteins with high affinity. These studies have been complemented by experimental validations, where radiolabeled analogs have shown promising results in preclinical models. The ability to fine-tune the electronic properties of the pyridine ring through strategic fluorination has allowed researchers to optimize both potency and selectivity.

The synthetic methodologies for preparing 3-(Aminomethyl)-2,5-difluoro-4-(difluoromethyl)pyridine have also seen significant refinements. Modern synthetic routes leverage transition-metal-catalyzed cross-coupling reactions, which offer high yields and excellent regioselectivity under mild conditions. These advances have not only streamlined the production process but also opened avenues for introducing additional functional groups into the molecular framework. Such flexibility is essential for generating libraries of compounds that can be screened for biological activity using high-throughput screening (HTS) platforms.

The role of fluorinated compounds in drug development cannot be overstated. Fluorine atoms introduce unique physicochemical properties that can significantly impact drug efficacy and safety profiles. For instance, fluorination can enhance binding enthalpy by increasing hydrophobic interactions and reducing conformational entropy changes upon binding. Additionally, fluorinated drugs often exhibit improved pharmacokinetic properties due to their enhanced lipophilicity and resistance to enzymatic degradation. These attributes have been successfully leveraged in numerous marketed drugs across different therapeutic areas.

In conclusion,3-(Aminomethyl)-2,5-difluoro-4-(difluoromethyl)pyridine (CAS No. 1805331-96-7) represents a promising scaffold for the development of next-generation pharmaceuticals. Its unique structural features—comprising multiple fluorine substituents and an amine functional group—make it an ideal candidate for further derivatization into bioactive molecules targeting various diseases. As research continues to uncover new therapeutic applications for fluorinated pyridines,3-(Aminomethyl)-2,5-difluoro-4-(difluoromethyl)pyridine is poised to play a pivotal role in shaping the future landscape of medicinal chemistry.